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Compound of Interest

Compound Name: 11-Aminoundecanoic acid

Cat. No.: B556864 Get Quote

Essential safety protocols and logistical plans for researchers, scientists, and drug

development professionals handling 11-Aminoundecanoic acid.

This guide provides critical safety and operational information for the proper handling of 11-
Aminoundecanoic acid (CAS No. 2432-99-7), a compound utilized in the synthesis of

biodegradable polymers, specialty textiles, and drug delivery systems.[1] Adherence to these

procedures is vital to ensure personal safety and maintain a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
11-Aminoundecanoic acid may cause skin irritation, serious eye irritation, and respiratory

irritation.[2][3] It is harmful if ingested, inhaled, or absorbed through the skin.[4] Therefore, the

use of appropriate Personal Protective Equipment (PPE) is mandatory. Handle in accordance

with good industrial hygiene and safety practices.[2][3][5]

Table 1: Recommended Personal Protective Equipment (PPE) for 11-Aminoundecanoic Acid
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles or Glasses

Required to wear tightly fitting

safety goggles with side-

shields conforming to EN166

(EU) or NIOSH (US) standards

to prevent eye contact.[2][3]

Hand Protection Chemical Impermeable Gloves

Handle with gloves, such as

nitrile or butyl rubber, which

must be inspected prior to use.

[2][6] Use proper glove

removal technique to avoid

skin contact.[3] Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices.[3] Wash and dry

hands thoroughly after

handling.[2][3]

Body Protection
Laboratory Coat / Impervious

Clothing

Wear appropriate protective

clothing, such as a lab coat, to

prevent skin exposure.[2][6][7]

For larger quantities where

splashing is possible, an

impervious apron or an acid-

resistant suit may be

necessary.[6]

Respiratory Protection Respirator (if needed) Under normal use with

adequate ventilation, no

respiratory protection is

typically needed.[5][7] If dust

formation is significant,

exposure limits are exceeded,

or irritation is experienced, use

a NIOSH/MSHA or European

Standard EN 136 approved
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respirator.[2][7] For nuisance

exposures, a type P95 (US) or

type P1 (EU EN 143) particle

respirator can be used. For

higher-level protection, use

type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.[3]

Operational Plan: Safe Handling and Storage
Engineering Controls:

Handle 11-Aminoundecanoic acid in a well-ventilated area, such as a chemical fume hood,

to minimize inhalation of dust.[3][6][8]

Provide appropriate exhaust ventilation at places where dust is formed.[3][8]

Ensure that eyewash stations and safety showers are easily accessible and close to the

workstation.[8][9]

Handling Procedures:

Avoid all personal contact, including inhalation and contact with skin and eyes.[2][3][6]

Avoid the formation of dust and aerosols.[3]

Wash hands thoroughly before breaks and immediately after handling the product.[3][7]

Do not eat, drink, or smoke when using this product.[7]

Remove and wash contaminated clothing before reuse.[2][7]

Storage:

Store in a cool, dry, and well-ventilated place.[2][3][7]

Keep the container tightly closed.[2][3][7]
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Store under an inert gas like nitrogen, as the substance can be hygroscopic.[3][7]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[4][5]

Emergency and Disposal Plan
First-Aid Measures:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[2][3]

In Case of Skin Contact: Take off immediately all contaminated clothing. Wash off with soap

and plenty of water for at least 15 minutes. Consult a doctor if irritation occurs.[2][3][5]

In Case of Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15

minutes, including under the eyelids. Remove contact lenses, if present and easy to do.

Continue rinsing and get medical attention immediately.[2][3][7]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[2][3]

Spill Response Protocol:

Evacuate: Evacuate personnel to safe areas and keep people away from and upwind of the

spill.[2][3]

Ventilate: Ensure adequate ventilation.[2][3]

Contain: Prevent further leakage or spillage if safe to do so. Do not let the product enter

drains.[2][3]

Clean-up:

Wear appropriate PPE as detailed in Table 1.[2][3]

For small spills, dampen the solid material with 5% acetic acid to prevent dust formation.

[4]
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Sweep up and shovel the material.[3][7] Use non-sparking tools.[2]

Collect the spilled material and any contaminated absorbents into a suitable, closed, and

labeled container for disposal.[2][3][7]

Wash the spill area with 5% acetic acid followed by a soap and water solution.[4]

Decontaminate: Properly decontaminate all tools and equipment used in the cleanup.

Disposal Plan:

Product Disposal: Dispose of surplus and non-recyclable solutions to a licensed disposal

company.[10] Disposal must be in accordance with all applicable federal, state, and local

environmental regulations.[2]

Contaminated Packaging: Contaminated packaging should be treated as the chemical itself.

[11] Containers can be triple-rinsed and offered for recycling or reconditioning. Alternatively,

puncture the packaging to make it unusable and dispose of it in a sanitary landfill.[2]

Experimental Workflow: Handling and Disposal
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Workflow for Handling and Disposal of 11-Aminoundecanoic Acid
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Caption: Workflow for the safe handling and disposal of 11-Aminoundecanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b556864?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/06916
https://www.chemicalbook.com/msds/fmoc-11-aminoundecanoic-acid.pdf
https://www.capotchem.com/doc/msds_2432-99-7.do
https://cameochemicals.noaa.gov/chemical/19811
https://www.fishersci.com/store/msds?partNumber=AC104711000&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Undecanoic_11_11_11_d3_Acid.pdf
https://www.fishersci.it/store/msds?partNumber=10655902&countryCode=IT&language=en
https://www.arkema.com/files/live/sites/shared_arkema/files/downloads/socialresponsability/safety-summuries/specialty-polyamides-11-aminoundecanoic-acid-gps-2013-02-10-v0.pdf
https://file.medchemexpress.com/batch_PDF/HY-W014831/11-Aminoundecanoic-acid-SDS-MedChemExpress.pdf
http://angenechemical.com/sds/25587-80-8.pdf
https://media.iris-biotech.de/datasheets/B/A/BAA1322_M-en.pdf
https://www.benchchem.com/product/b556864#personal-protective-equipment-for-handling-11-aminoundecanoic-acid
https://www.benchchem.com/product/b556864#personal-protective-equipment-for-handling-11-aminoundecanoic-acid
https://www.benchchem.com/product/b556864#personal-protective-equipment-for-handling-11-aminoundecanoic-acid
https://www.benchchem.com/product/b556864#personal-protective-equipment-for-handling-11-aminoundecanoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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